![molecular formula C23H27NO2 B3813742 2-(2,2-diphenylethyl)-4-(4-pentenoyl)morpholine](/img/structure/B3813742.png)
2-(2,2-diphenylethyl)-4-(4-pentenoyl)morpholine
Overview
Description
2-(2,2-diphenylethyl)-4-(4-pentenoyl)morpholine, also known as DPPEPM, is a synthetic compound that has been of significant interest to the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(2,2-diphenylethyl)-4-(4-pentenoyl)morpholine is not fully understood. However, it is believed to act through multiple pathways, including inhibition of histone deacetylases, modulation of ion channels, and activation of signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to modulate neurotransmitter release and synaptic plasticity in the brain.
Advantages and Limitations for Lab Experiments
2-(2,2-diphenylethyl)-4-(4-pentenoyl)morpholine has several advantages for lab experiments, including its synthetic accessibility, stability, and versatility. However, it also has limitations, including its low solubility in water and potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 2-(2,2-diphenylethyl)-4-(4-pentenoyl)morpholine. One direction is to further investigate its antitumor activity and potential use as an anticancer agent. Another direction is to explore its potential as a neuroprotective agent and its effects on cognitive function. Additionally, further studies are needed to understand its mechanism of action and to develop more potent and selective derivatives.
Scientific Research Applications
2-(2,2-diphenylethyl)-4-(4-pentenoyl)morpholine has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, this compound has been shown to have antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been studied for its potential use as an antidepressant and anxiolytic agent.
In drug discovery, this compound has been used as a lead compound to develop new drugs with improved pharmacological properties. For example, this compound derivatives have been synthesized with increased potency and selectivity for specific targets.
In neuroscience, this compound has been studied for its effects on the central nervous system. It has been shown to have neuroprotective effects against oxidative stress and to enhance cognitive function in animal models.
properties
IUPAC Name |
1-[2-(2,2-diphenylethyl)morpholin-4-yl]pent-4-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27NO2/c1-2-3-14-23(25)24-15-16-26-21(18-24)17-22(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h2,4-13,21-22H,1,3,14-18H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIWRQVKZPMARQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC(=O)N1CCOC(C1)CC(C2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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